![molecular formula C₆H₆D₅O₄P B1142558 Trimethylolpropane (1,1,4,4,5-D5) Phosphate CAS No. 85196-38-9](/img/no-structure.png)
Trimethylolpropane (1,1,4,4,5-D5) Phosphate
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Description
Trimethylolpropane (1,1,4,4,5-D5) Phosphate is an isotope compound of Trimethylolpropane Phosphate . It is a GABAa receptor antagonist known to cause convulsions, seizures, and other neuromuscular related episodes . It is used in the study of anti-epileptic drugs .
Molecular Structure Analysis
The molecular formula of this compound is C6H6D5O4P . The molecular weight is 183.15 . The exact structure is not provided in the search results.Mechanism of Action
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Trimethylolpropane (1,1,4,4,5-D5) Phosphate involves the reaction of Trimethylolpropane with Phosphorus oxychloride and deuterated methanol.", "Starting Materials": [ "Trimethylolpropane", "Phosphorus oxychloride", "Deuterated methanol" ], "Reaction": [ "Add Phosphorus oxychloride dropwise to a solution of Trimethylolpropane in anhydrous dichloromethane at 0°C.", "Stir the reaction mixture at room temperature for 2 hours.", "Slowly add deuterated methanol to the reaction mixture and stir for an additional 2 hours.", "Quench the reaction with water and extract the product with dichloromethane.", "Dry the organic layer over anhydrous magnesium sulfate and concentrate the solution under reduced pressure to obtain Trimethylolpropane (1,1,4,4,5-D5) Phosphate." ] } | |
CAS No. |
85196-38-9 |
Molecular Formula |
C₆H₆D₅O₄P |
Molecular Weight |
183.15 |
Synonyms |
TMPP-d5; 2-Ethyl-2-(Hydroxymethyl)-1,3-propanediol Cyclic Phosphate-d5; _x000B_2-Ethyl-2-(hydroxymethyl)-1,3-propanediol Cyclic Phosphate-d5; _x000B_4-Ethyl-1-phospha-2,6,7-trioxabicyclo[2.2.2]octane 1-Oxide-d5; _x000B_4-Ethyl-2,6,7-trioxa-1-phosphabicyclo[2.2.2]octane 1 |
Origin of Product |
United States |
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